Cas no 100393-41-7 (3-Amino-3-(1-naphthyl)propanoic Acid)

• Product Name: 3-Amino-3-(1-naphthyl)propanoic Acid
• CAS No: 100393-41-7
• Molecular Formula: C₁₃H₁₃NO₂
• Molecular Weight: 215.247823476791
• MDL: MFCD00269725
• CID: 200440
• PubChem ID: 2764540

3-Amino-3-(1-naphthyl)propanoic Acid Properties

Names and Identifiers

• 1-Naphthalenepropanoicacid, b-amino-
• 3-Amino-3-(1-naphthyl)propanoic acid
• 3-Amino-3-naphthalen-1-yl-propionic acid
• 3-amino-3-(1-naphthyl)propanoic acid(SALTDATA: FREE)
• 3-amino-3-(1-naphthyl)propionic acid
• 3-amino-3-(naphthalen-1-yl)propanoic acid
• 3-amino-3-[1]naphthyl-propionic acid
• 3-Amino-3-[1]naphthyl-propions
• 3-amino-3-naphthylpropanoic acid
• ACMC-1BLA7
• aminonaphthylpropanoicacid
• CBDivE_003465
• rac-3-amino-3-(1-naphthyl)propanoic acid
• DTXSID80377489
• MFCD00269725
• AB05537
• 3-AMINO-3-NAPHTHALEN-1-YL-PROPIONICACID
• EN300-297348
• 1-Naphthalenepropanoic acid, -amino-
• 3-amino-3-(naphthalen-1-yl)propanoicacid
• FT-0680744
• 9R-0635
• AKOS016045551
• AB17701
• CS-0034118
• AKOS000182210
• SCHEMBL1520324
• STK731591
• BBL012153
• BB 0249714
• 3-amino-3-(1-naph-thyl)propanoic acid
• AB17766
• N12161
• 3-amino-3-naphthalen-1-ylpropanoic acid
• 1-Naphthalenepropanoic acid, beta-amino-
• 100393-41-7
• J-511581
• DB-058426
• (s)-3-amino-3-(1-naphthyl)propanoic acid
• 3-amino-3-(1-naphthyl)propanoic acid
• (S)-3-Amino-3-(1-naphthylphenyl)-propionic acid
• SY227083
• SY256013
• MFCD04113670
• (R)-3-Amino-3-(1-naphthyl)propionic acid
• (S)-3-Amino-3-(1-naphthyl)propionic acid
• (R)-3-Amino-3-(1-naphthylphenyl)-propionic acid

• MDL： MFCD00269725
• InChIKey： BIOQBKBTOAMMDG-UHFFFAOYSA-N
• Inchi： 1S/C13H13NO2/c14-12(8-13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8,14H2,(H,15,16)
• SMILES： OC(CC(C1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 215.09469
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 215.094629
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 67.8

Experimental Properties

• LogP: 3.01460
• PSA: 63.32
• Refractive Index: 1.658
• Boiling Point: 412.3°Cat760mmHg
• Melting Point: 217-219°C
• Flash Point: 203.2°C
• Density: 1.252